Cas no 1822593-56-5 (1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol)

• Product Name: 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol
• CAS No: 1822593-56-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD24659696
• CID: 4779011
• Update Time: 2026-02-27

1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-hydroxymethyl-pyrrolidin-3-ol
• 1-benzyl-5-(hydroxymethyl)pyrrolidin-3-ol
• SB34530
• 2-Pyrrolidinemethanol, 4-hydroxy-1-(phenylmethyl)-, (2S,4R)-
• 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol

• MDL： MFCD24659696
• Inchi： 1S/C12H17NO2/c14-9-11-6-12(15)8-13(11)7-10-4-2-1-3-5-10/h1-5,11-12,14-15H,6-9H2
• InChI Key： JSZNWUQCOLGFNL-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC=CC=2)C(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 0.7
• Topological Polar Surface Area: 43.7

Additional information on 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol

Introduction to 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol (CAS No. 1822593-56-5)

1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. With the CAS number 1822593-56-5, this molecule has garnered attention due to its utility in synthetic chemistry and its promising applications in drug discovery. The compound belongs to the pyrrolidine class, which is well-documented for its role in various pharmacological contexts. The presence of both benzyl and hydroxymethyl substituents in the pyrrolidin-3-ol backbone introduces specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol exhibits a high degree of versatility, enabling its incorporation into diverse molecular architectures. This flexibility is particularly advantageous in medicinal chemistry, where the ability to modify and functionalize molecules is crucial for optimizing biological activity. The benzyl group, for instance, can serve as a protecting group or participate in further chemical transformations, while the hydroxymethyl moiety offers opportunities for hydrogen bonding interactions, which are often critical for receptor binding affinity.

Recent advancements in computational chemistry have facilitated a deeper understanding of the pharmacological potential of 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Specifically, preliminary research indicates that it could exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress, making it a candidate for further investigation in therapeutic contexts.

In the realm of drug development, the synthesis of analogs derived from 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol has been explored to enhance its pharmacokinetic properties and reduce potential side effects. The hydroxymethyl group, in particular, has been targeted for modifications such as etherification or esterification, which can improve solubility and metabolic stability. These modifications align with current trends in drug design, where optimizing physicochemical properties is essential for achieving desired therapeutic outcomes.

The synthetic pathways for preparing 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol have also been refined to ensure high yields and purity. Modern synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have enabled more efficient access to this compound. Such advancements not only streamline the production process but also allow for greater control over stereochemistry, which is critical for biological activity.

Furthermore, the biological evaluation of 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol has revealed intriguing interactions with cellular pathways relevant to neurological disorders. Studies suggest that this compound may modulate neurotransmitter release or receptor function, potentially making it useful in the treatment of conditions such as cognitive impairment or neurodegeneration. While these findings are still preliminary, they underscore the importance of exploring novel scaffolds like pyrrolidines in addressing complex diseases.

The chemical diversity inherent in 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol also makes it a valuable building block for libraries of compounds intended for high-throughput screening (HTS). By systematically varying substituents while retaining the core pyrrolidine structure, researchers can generate a wide array of derivatives with tailored properties. This approach has been successfully employed to identify lead compounds with enhanced efficacy and selectivity.

From a regulatory perspective, ensuring the quality and consistency of 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol is paramount for its use in both research and commercial applications. Compliance with Good Manufacturing Practices (GMP) and rigorous analytical testing are essential to guarantee batch-to-batch reproducibility. These measures are critical not only for safety but also for maintaining the integrity of downstream applications such as clinical trials.

The future directions for research on 1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol include exploring its role in interdisciplinary fields such as cheminformatics and artificial intelligence-driven drug discovery. Machine learning models are increasingly being used to predict biological activity based on molecular structure, providing new insights into how this compound might be optimized for therapeutic use.

In conclusion,1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol (CAS No. 1822593-56-5) represents a promising candidate in pharmaceutical research due to its structural features and potential biological functions. Ongoing studies continue to uncover its applications across various therapeutic areas, reinforcing its significance as a key intermediate in drug development. As synthetic methodologies advance and computational tools become more sophisticated,1-Benzyl-5-hydroxymethyl-pyrrolidin-3-ol is poised to play an increasingly important role in shaping the future of medicinal chemistry.